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Compound of Interest

Compound Name: 1,2-Dichlorobutane-1,1-diol

Cat. No.: B15478489 Get Quote

Essential Safety and Handling Guide for 1,2-
Dichlorobutane-1,1-diol
Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dichlorobutane-1,1-diol (CAS No.

28903-23-3) is readily available.[1] The following guidance is based on the safety information

for the closely related compound, 1,2-Dichlorobutane, and general safety protocols for handling

chlorinated hydrocarbons and diols. Researchers, scientists, and drug development

professionals should conduct a thorough risk assessment before handling this chemical and

consider the potential for altered reactivity and toxicity due to the diol functional group.

Personal Protective Equipment (PPE)
When handling 1,2-Dichlorobutane-1,1-diol, a comprehensive personal protective equipment

strategy is essential to minimize exposure. The following table summarizes the recommended

PPE, based on the hazards associated with the analogous compound, 1,2-Dichlorobutane.
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Protection Type Recommended PPE Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, consult

manufacturer's specifications),

flame-retardant lab coat, long

pants, and closed-toe shoes.

To prevent skin irritation and

potential absorption.[2]

Contaminated clothing should

be removed and washed

before reuse.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or for spill cleanup,

a NIOSH-approved respirator

with organic vapor cartridges is

recommended.[2]

To protect against inhalation of

potentially harmful vapors.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: All work with 1,2-Dichlorobutane-1,1-diol should be conducted in a

well-ventilated laboratory, with preference given to a certified chemical fume hood to

minimize inhalation exposure.[3] Ensure that an eyewash station and safety shower are

readily accessible.[3]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[3]

Keep away from heat, sparks, and open flames, as the related 1,2-Dichlorobutane is a

flammable liquid.[2][3]

Use non-sparking tools and take precautionary measures against static discharge.[2][3]
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Ground and bond containers when transferring material.

Wash hands thoroughly after handling.[2]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials.[3]

Spill Management:

Immediate Actions: Evacuate the area and remove all sources of ignition.

Containment: For small spills, absorb the chemical with an inert material (e.g., sand,

vermiculite) and place it in a sealed container for disposal.[3]

Ventilation: Ensure the area is well-ventilated during and after cleanup.

Do not wash spills into the sewer system.[4]

Disposal Plan:

1,2-Dichlorobutane-1,1-diol should be disposed of as hazardous waste. As a halogenated

hydrocarbon, it must be collected in a designated, properly labeled, and sealed container.[5]

Waste Segregation: Do not mix with non-halogenated waste to avoid higher disposal costs.

[6]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name.[5]

Disposal Method: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company in accordance with local, state, and federal regulations.[7][8]

Quantitative Data Summary (for 1,2-Dichlorobutane)
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Property Value Source

Molecular Formula C4H8Cl2 [3]

CAS Number 616-21-7 [2]

Physical State Liquid [3]

Appearance Colorless [3]

Hierarchy of Controls for Handling 1,2-
Dichlorobutane-1,1-diol
The following diagram illustrates the hierarchy of controls, a fundamental safety principle for

managing risks associated with hazardous chemicals. The most effective controls are at the top

of the pyramid.
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Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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